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Compound of Interest

Compound Name: Potassium tetraphenylborate

Cat. No.: B1360423 Get Quote

Introduction

The quantitative determination of potassium ions (K⁺) is crucial in various fields, including

pharmaceutical development, environmental monitoring, and agricultural science. While

potassium salts are generally highly soluble in aqueous solutions, the formation of potassium
tetraphenylborate (K[B(C₆H₅)₄]) provides a notable exception. This insolubility forms the basis

of a reliable analytical method for potassium determination.[1][2] The precipitating agent is

typically sodium tetraphenylborate (Na[B(C₆H₅)₄]), a water-soluble salt that reacts with K⁺ ions

to form the insoluble white precipitate of potassium tetraphenylborate.[1][2][3][4]

This document provides detailed protocols for the precipitation of potassium ions using sodium

tetraphenylborate, focusing on gravimetric, volumetric, and turbidimetric methods.

Quantitative Data Summary
The following table summarizes key quantitative data for potassium tetraphenylborate.
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Parameter Value Temperature (°C) Reference

Solubility in Water 1.8 x 10⁻⁴ g/L 25 [2]

Molar Solubility 1.3 x 10⁻⁴ mol/dm³ 20 ± 1 [5]

Solubility Product

(Ksp)
~2.3 x 10⁻⁸ 20 [6]

5.03 x 10⁻⁸ M² 25 [7]

1.72 x 10⁻⁸ mol²/dm⁶ 20 ± 1 [5]

Molar Mass 358.3249 g/mol N/A [2]

Experimental Protocols
Gravimetric Determination of Potassium
This method involves the precipitation of K⁺ as potassium tetraphenylborate, followed by

filtration, drying, and weighing of the precipitate.

Materials and Reagents:

Sodium Tetraphenylborate Solution (1% w/v): Dissolve 1 g of sodium tetraphenylborate in

100 mL of distilled water.

Hydrochloric Acid (HCl), concentrated

Wash Solution: Saturated solution of potassium tetraphenylborate. Prepare by shaking an

excess of potassium tetraphenylborate precipitate in distilled water and filtering before

use.[8]

Gooch crucible or fritted-glass crucible

Drying oven

Desiccator

Analytical balance
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Protocol:

Sample Preparation: Accurately weigh a sample containing potassium ions and dissolve it in

a suitable volume of distilled water in a beaker.

Acidification: Add a few drops of concentrated hydrochloric acid to the sample solution.

Precipitation: While stirring, slowly add the sodium tetraphenylborate solution to the sample

solution. A white precipitate of potassium tetraphenylborate will form.

Digestion: Allow the precipitate to stand for a period to ensure complete precipitation.

Cooling the mixture in an ice bath can enhance precipitation.[8]

Filtration: Filter the precipitate through a pre-weighed Gooch or fritted-glass crucible.

Washing: Wash the precipitate with several small portions of the saturated potassium
tetraphenylborate wash solution to remove any soluble impurities.[8] This is followed by a

final wash with a small amount of cold distilled water.

Drying: Dry the crucible containing the precipitate in an oven at 110-120°C to a constant

weight.

Cooling and Weighing: Cool the crucible in a desiccator and weigh it accurately on an

analytical balance.

Calculation: The weight of the potassium in the sample can be calculated from the weight of

the potassium tetraphenylborate precipitate using the gravimetric factor.

Interferences:

Ammonium (NH₄⁺), rubidium (Rb⁺), and cesium (Cs⁺) ions also form precipitates with

tetraphenylborate and will interfere with the gravimetric determination of potassium.[1]

Ammonium interference can be removed by adding formaldehyde in an alkaline medium to

form hexamethylenetetramine.[9]

Volumetric (Titrimetric) Determination of Potassium
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This method involves precipitating the potassium with a known excess of sodium

tetraphenylborate, followed by back-titration of the excess tetraphenylborate.

Materials and Reagents:

Standardized Sodium Tetraphenylborate (STPB) Solution

Standardized Quaternary Ammonium Salt (QAS) Solution (e.g.,

hexadecyltrimethylammonium bromide)

Bromophenol Blue Indicator Solution

Sodium Hydroxide (NaOH) Solution

Filtration apparatus

Protocol:

Sample Preparation: Prepare the sample solution as described in the gravimetric method.

Precipitation: Add a known excess volume of the standardized sodium tetraphenylborate

solution to the sample to precipitate the potassium ions completely.

Filtration: Filter the solution to remove the potassium tetraphenylborate precipitate.

Titration: Transfer a known volume of the clear filtrate to a titration flask. Add a few drops of

bromophenol blue indicator.[10]

Titrate the excess, unreacted sodium tetraphenylborate with the standardized quaternary

ammonium salt solution until the color changes from purple-blue to light blue.[10]

Calculation: The amount of potassium in the sample is determined by subtracting the amount

of unreacted STPB from the initial amount added.[10]

Turbidimetric Determination of Potassium
This rapid method measures the turbidity produced by the formation of the potassium
tetraphenylborate precipitate.[11] It is suitable for determining low concentrations of
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potassium.

Materials and Reagents:

Sodium Tetraphenylborate Solution (e.g., 3% m/v)[12]

Glycerin solution (to stabilize the suspension)

Buffer solution (e.g., tetraborate buffer)

Turbidimeter or spectrophotometer

Protocol:

Sample Preparation: Prepare a clear, colorless sample solution.

Reagent Addition: In a cuvette, mix the sample solution with the buffer and glycerin solution.

Precipitation: Add the sodium tetraphenylborate solution to initiate the precipitation of

potassium tetraphenylborate. The precipitate remains in suspension, causing an increase

in turbidity.[11]

Measurement: Measure the turbidity of the suspension at a specific wavelength (e.g., 700-

800 nm) after a set reaction time (e.g., 1 minute).[12]

Calibration: Prepare a series of standard potassium solutions of known concentrations and

measure their turbidity under the same conditions to create a calibration curve.

Quantification: Determine the potassium concentration in the sample by comparing its

turbidity to the calibration curve.

Interferences:

Ammonium salts, magnesium, and calcium can interfere with the precipitation.[11] Specific

reagents can be used to mask these interferences.[11]

Visualizations
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Experimental Workflow: Gravimetric Determination of K⁺
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Caption: Workflow for the gravimetric determination of potassium ions.

Logical Relationship: Interferences in K⁺ Precipitation
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Caption: Common interfering cations in potassium precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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